2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: 2,4-dioxo-N,3-bis(2-phenylethyl)-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C25H23N3O3/c29-23(26-15-13-18-7-3-1-4-8-18)20-11-12-21-22(17-20)27-25(31)28(24(21)30)16-14-19-9-5-2-6-10-19/h1-12,17H,13-16H2,(H,26,29)(H,27,31)
• InChI Key: VIAMZTHXEBDIKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=O)N3)CCC4=CC=CC=C4
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (DTPQ) is an organic compound with a unique chemical structure and a variety of applications in scientific research. DTPQ has been used in a variety of studies, including those related to biochemistry, physiology, and pharmacology.

Mechanism of Action

The mechanism of action of 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is not well understood. However, it is believed to act as a modulator of the activity of certain enzymes and proteins. Specifically, it is thought to interact with certain enzyme active sites, leading to the inhibition or activation of their activity. Additionally, 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is believed to interact with certain receptors in the body, leading to the modulation of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide have been studied in a variety of research studies. Studies have shown that 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has the potential to inhibit the activity of certain enzymes, proteins, and other macromolecules. Additionally, studies have shown that 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has the potential to modulate the activity of certain receptors in the body, leading to changes in the body’s physiology.

Advantages and Limitations for Lab Experiments

The use of 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide in laboratory experiments has a number of advantages. First, it is relatively easy to synthesize and is stable in a variety of conditions. Additionally, it can be used in a variety of assays and is relatively non-toxic. However, there are a number of limitations to the use of 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide in laboratory experiments. First, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, its mechanism of action is not well understood, making it difficult to predict its effects in certain experiments.

Future Directions

There are a number of potential future directions for the use of 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide in scientific research. First, further research could be conducted to better understand its mechanism of action. Additionally, further research could be conducted to explore its potential therapeutic benefits. Additionally, further research could be conducted to explore its potential use in drug delivery systems. Finally, further research could be conducted to explore its potential use in the development of new drugs and treatments.

Synthesis Methods

The synthesis of 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a multi-step process that begins with the reaction of 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxylic acid (2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamideA) with triethylamine (TEA) in dichloromethane (DCM) to form the corresponding amide. The reaction is catalyzed by anhydrous potassium carbonate and is carried out at room temperature. The reaction is then followed by the addition of a base, such as sodium hydroxide, to the reaction mixture to form the desired product. The reaction is then completed by the addition of water and the product is isolated by filtration.

Scientific Research Applications

2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has been used in a variety of scientific research applications, including those related to biochemistry, physiology, and pharmacology. In biochemistry, 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has been used to study the structure and function of proteins, enzymes, and other macromolecules. In physiology, 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has been used to study the effects of drugs on the body, as well as the effects of environmental toxins. In pharmacology, 2,4-dioxo-N,3-bis(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has been used to study the effects of drugs on the body, as well as their potential therapeutic benefits.